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Compound of Interest

Compound Name: cis-2-Methylcyclopentanol

CAS No.: 25144-05-2

Cat. No.: B1360979

Get Quote

In the landscape of agrochemical innovation, the discovery and application of novel molecular

scaffolds are paramount. cis-2-Methylcyclopentanol (CAS No. 25144-05-2), a cyclic alcohol,

presents itself as a significant chiral building block for the synthesis of advanced

agrochemicals.[1][2] Its distinct stereochemical structure, featuring a cyclopentane ring with

adjacent cis-oriented methyl and hydroxyl groups, offers a unique starting point for creating

molecules with specific biological activities.[3] While not an end-product pesticide itself, its

value lies in its role as a key intermediate, particularly in the development of modern fungicides.

[1]

This guide provides an in-depth exploration of the established and potential applications of cis-
2-Methylcyclopentanol in agrochemical research. It is designed for researchers and

scientists, offering not just protocols, but the strategic rationale behind experimental design,

from synthesis to bioactivity screening.

Table 1: Physicochemical Properties of cis-2-Methylcyclopentanol
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Property Value Source(s)

CAS Number 25144-05-2 [4][5][6][7]

Molecular Formula C₆H₁₂O [3][4][5]

Molecular Weight 100.16 g/mol [1][2][4]

Appearance Colorless liquid [1][3]

Boiling Point 115-120 °C [1]

Solubility
Moderately soluble in water;

soluble in ether, acetone
[1][3]

SMILES
C[C@H]1--INVALID-LINK--

CCC1
[3]

Part 1: Core Application - A Precursor in Fungicide
Synthesis
The primary and most documented application of cis-2-Methylcyclopentanol in the

agrochemical sector is its function as a precursor in the synthesis of complex fungicides.[1] The

cyclopentanol moiety provides a rigid and stereochemically defined scaffold, which is crucial for

precise binding to target enzymes in fungi. A notable example is its potential role in the

synthesis pathway of triazole fungicides, such as metconazole, where a substituted

cyclopentanol ring forms the core of the active molecule.[8]

The hydroxyl group of cis-2-Methylcyclopentanol is a key functional handle, readily allowing

for etherification or esterification to build more complex structures.[1] The "cis" configuration of

the methyl and hydroxyl groups dictates the three-dimensional shape of the resulting molecule,

which is fundamental to its biological efficacy.

Workflow for Fungicide Precursor Synthesis
The following diagram outlines a generalized workflow for utilizing cis-2-Methylcyclopentanol
as a starting material for a novel fungicide candidate.
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Caption: Generalized workflow for synthesizing a fungicide candidate from cis-2-
Methylcyclopentanol.

Protocol 1: Synthesis of a Substituted Cyclopentyl Ether
Intermediate
This protocol describes a hypothetical, yet plausible, two-step synthesis to create a key

intermediate from cis-2-Methylcyclopentanol, illustrating its utility. This intermediate could

then be further elaborated to a final fungicidal molecule.

Rationale: The conversion of the alcohol's hydroxyl group into a better leaving group (e.g., a

tosylate) is a classic strategy in organic synthesis. This "activates" the position, allowing for

subsequent nucleophilic substitution to build the carbon skeleton of the target molecule. This

approach provides a controlled, stepwise assembly of the final product.

Materials:

cis-2-Methylcyclopentanol

p-Toluenesulfonyl chloride (TsCl)

Pyridine (anhydrous)

Dichloromethane (DCM, anhydrous)

4-Chlorophenol

Sodium hydride (NaH, 60% dispersion in mineral oil)

N,N-Dimethylformamide (DMF, anhydrous)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography
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Hexanes and Ethyl Acetate (for chromatography)

Step-by-Step Methodology:

Step 1: Tosylation of cis-2-Methylcyclopentanol

In a flame-dried, round-bottom flask under a nitrogen atmosphere, dissolve cis-2-
Methylcyclopentanol (1.0 eq) in anhydrous DCM and cool the solution to 0 °C in an ice

bath.

Add anhydrous pyridine (1.5 eq) to the solution, followed by the slow, portion-wise addition of

p-toluenesulfonyl chloride (1.2 eq).

Stir the reaction mixture at 0 °C for 30 minutes and then allow it to warm to room

temperature, stirring overnight.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by slowly adding cold water.

Transfer the mixture to a separatory funnel and extract the aqueous layer twice with DCM.

Combine the organic layers and wash sequentially with 1M HCl, saturated NaHCO₃ solution,

and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

to yield the crude tosylate. This product is often used directly in the next step without further

purification.

Step 2: Nucleophilic Substitution to Form the Ether Linkage

In a separate flame-dried flask under nitrogen, suspend sodium hydride (1.5 eq) in

anhydrous DMF.

Slowly add a solution of 4-chlorophenol (1.2 eq) in anhydrous DMF to the NaH suspension at

0 °C. Stir for 30 minutes at room temperature to form the sodium phenoxide.
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Add the crude tosylate from Step 1, dissolved in a minimal amount of anhydrous DMF, to the

phenoxide solution.

Heat the reaction mixture to 60-70 °C and stir overnight. Monitor for the disappearance of the

tosylate by TLC.

After the reaction is complete, cool to room temperature and carefully quench by adding

water.

Extract the product with ethyl acetate (3x).

Combine the organic extracts and wash with water and brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

Purify the crude product by flash column chromatography on silica gel using a hexanes/ethyl

acetate gradient to obtain the pure substituted cyclopentyl ether intermediate.

Verify the structure of the final product using NMR and Mass Spectrometry.

Part 2: Exploratory Research in Novel Agrochemical
Activities
While its role in fungicide synthesis is most prominent, the unique structure of cis-2-
Methylcyclopentanol makes it and its derivatives interesting candidates for screening in other

areas of agrochemical research, such as semiochemicals and herbicides.

Potential as a Semiochemical or Pheromone Component
Semiochemicals are chemicals used by insects for communication; pheromones are a subclass

used for intraspecific communication, often for mating.[9][10] Many insect pheromones are

chiral alcohols or their acetate esters with specific chain lengths.[9] The defined

stereochemistry of cis-2-Methylcyclopentanol makes it an intriguing scaffold for investigating

new insect attractants or disruptors.

Rationale for Investigation:
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Chirality: Biological receptors are highly specific to the stereoisomer of a signaling molecule.

The defined chirality of cis-2-Methylcyclopentanol is a critical feature for potential

pheromonal activity.

Volatility: The parent alcohol and its simple esters (e.g., acetate) have molecular weights and

boiling points in the range of many known insect pheromones, suggesting they possess the

necessary volatility to act as airborne signals.[1][11]

Protocol 2: Screening for Insect Olfactory Response via
Electroantennography (EAG)
EAG is a technique used to measure the average output from an insect's antenna to a given

chemical odor. It is a powerful primary screening tool to identify compounds that elicit an

olfactory response.

Workflow Diagram for EAG Screening

Compound Preparation
(cis-2-Methylcyclopentanol & derivatives in series of dilutions)

Stimulus Delivery
(Inject compound 'puff' into air stream)

Antenna Preparation
(Excise from target insect pest, mount on electrodes)

Data Acquisition
(Record voltage change from antenna)

Air Delivery System Setup
(Humidified, charcoal-filtered air stream)

Data Analysis
(Compare response to positive/negative controls)

Click to download full resolution via product page

Caption: Experimental workflow for electroantennography (EAG) screening.
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Step-by-Step Methodology:

Compound Preparation: Prepare a stock solution of cis-2-Methylcyclopentanol and its

derivatives (e.g., cis-2-methylcyclopentyl acetate) in a high-purity solvent like hexane. Create

a dilution series (e.g., 10 ng/µL, 100 ng/µL, 1000 ng/µL). Apply 10 µL of each dilution onto a

small piece of filter paper and place it inside a Pasteur pipette (the stimulus cartridge).

Antenna Preparation: Immobilize a target insect (e.g., a common agricultural moth pest).

Carefully excise one antenna at its base. Mount the antenna between two glass capillary

electrodes filled with a saline solution (e.g., Kaissling solution). The recording electrode is

placed over the distal end of the antenna, and the reference electrode is inserted into the

base.

EAG Setup: Place the mounted antenna in a continuous stream of humidified, charcoal-

filtered air.

Stimulus Delivery: Insert the tip of the stimulus cartridge into a hole in the main air delivery

tube. A puff of air is sent through the cartridge, delivering the chemical stimulus over the

antenna for a short duration (e.g., 0.5 seconds).

Data Recording: Record the electrical potential change (depolarization) from the antenna

using an amplifier and data acquisition software. This negative voltage deflection is the EAG

response.

Controls: Use a solvent-only cartridge as a negative control and a known pheromone

component for the target insect as a positive control to validate the preparation.

Analysis: Measure the amplitude of the EAG response (in millivolts) for each compound and

concentration. Normalize the responses to the positive control. A statistically significant

response compared to the solvent control indicates the compound is detected by the insect's

olfactory system.

Screening for Herbicidal and Plant Growth Regulator
(PGR) Activity
Many herbicides and plant growth regulators act by inhibiting specific biological pathways in

plants.[12][13] A primary screen for such activity often involves a simple seed germination and
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seedling growth assay. This allows for rapid assessment of a compound's phytotoxicity or

growth-modulating effects.[14]

Rationale for Investigation: While there is no direct literature linking cis-2-
Methylcyclopentanol to herbicidal activity, its cyclic structure is a feature present in some

classes of plant-active compounds. A broad-spectrum primary screen is a logical first step in

exploring novel applications for any unique chemical structure. This approach can uncover

unexpected biological activities.[15]

Protocol 3: Seed Germination and Seedling Growth
Bioassay
This protocol assesses the effect of cis-2-Methylcyclopentanol on the germination and early

growth of model plant species, representing both monocots (e.g., ryegrass) and dicots (e.g.,

cress).

Step-by-Step Methodology:

Test Solution Preparation: Prepare a stock solution of cis-2-Methylcyclopentanol in a

suitable solvent (e.g., acetone or DMSO) with a small amount of a surfactant (e.g., Tween

20). Create a series of aqueous dilutions to achieve final test concentrations (e.g., 10, 100,

500, 1000 µM). Ensure the final solvent concentration is non-phytotoxic (typically ≤0.5%).

Assay Setup: Place a piece of filter paper in a sterile petri dish (9 cm diameter).

Add 5 mL of the respective test solution (or a control solution without the test compound) to

each petri dish.

Place 20-30 seeds of a model plant (e.g., Lolium multiflorum for a monocot or Lepidium

sativum for a dicot) evenly on the moistened filter paper.

Seal each petri dish with paraffin film to prevent evaporation.

Incubation: Place the petri dishes in a controlled environment growth chamber (e.g., 25°C,

with a 16:8 hour light:dark cycle) for 5-7 days.

Data Collection: After the incubation period, record the following for each dish:
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Germination Rate (%): Count the number of germinated seeds (radicle emergence) and

express it as a percentage of the total seeds.

Root Length (mm): Measure the length of the primary root of at least 10 randomly selected

seedlings.

Shoot Length (mm): Measure the length of the shoot (coleoptile for monocots, hypocotyl

for dicots) of the same 10 seedlings.

Analysis: Calculate the mean and standard deviation for each parameter at each

concentration. Determine the IC₅₀ value (the concentration that causes 50% inhibition) for

germination, root growth, and shoot growth compared to the control. Significant inhibition

suggests potential herbicidal activity, while significant promotion of growth at low

concentrations could indicate PGR effects.

Table 2: Hypothetical Results from Seed Germination Assay

Concentration
(µM)

Cress
Germination
(%)

Cress Root
Length (% of
Control)

Ryegrass
Germination
(%)

Ryegrass Root
Length (% of
Control)

0 (Control) 98 ± 2 100 ± 8 95 ± 3 100 ± 9

10 96 ± 3 95 ± 7 94 ± 4 98 ± 10

100 85 ± 5 70 ± 9 90 ± 5 88 ± 11

500 40 ± 7 25 ± 6 75 ± 6 65 ± 12

1000 5 ± 2 2 ± 1 55 ± 8 40 ± 9

Data are hypothetical and for illustrative purposes only.

Safety and Handling
When working with cis-2-Methylcyclopentanol, proper laboratory safety procedures must be

followed.
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Handling: Use in a well-ventilated area, preferably a chemical fume hood. Avoid contact with

skin and eyes by wearing appropriate personal protective equipment (gloves, safety

glasses).[1]

Storage: Store in a tightly sealed container in a cool, dry place, protected from light and

moisture. The compound is sensitive to strong oxidizing agents.[1]

Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Conclusion
cis-2-Methylcyclopentanol is a valuable chiral intermediate in agrochemical research, with a

confirmed role in the synthesis of sophisticated fungicides. Its unique stereochemical properties

provide a robust scaffold for creating biologically active molecules. Beyond this established

application, its potential utility in developing novel semiochemicals for insect pest management

or as a lead structure for herbicides and plant growth regulators warrants further investigation.

The protocols and workflows detailed in this guide offer a strategic framework for researchers

to unlock the full potential of this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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